methyl 2-({4-[(methylsulfonyl)amino]benzoyl}amino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: methyl 2-[[4-(methanesulfonamido)benzoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C18H20N2O5S2/c1-25-18(22)15-13-5-3-4-6-14(13)26-17(15)19-16(21)11-7-9-12(10-8-11)20-27(2,23)24/h7-10,20H,3-6H2,1-2H3,(H,19,21)
• InChI Key: RWTNKKHVGDPXMX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC=C(C=C3)NS(=O)(=O)C
• Molecular Formula: C18H20N2O5S2
• Molecular Weight: 408.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a benzothiophene group, which is a heterocyclic compound (a ring structure that contains atoms of at least two different elements), and also contains an amino group (NH2), a carboxylate group (COO-) and a sulfonyl group (SO2). These groups can have various effects on the properties of the compound.

Molecular Structure Analysis

The presence of the benzothiophene group suggests that the compound may have aromatic properties, as benzothiophene is a type of aromatic compound. The different functional groups attached to the benzothiophene ring will have a significant impact on the compound’s overall structure and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the sulfonyl group might make the compound more polar, affecting its solubility in different solvents. The benzothiophene group could contribute to the compound’s stability and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, and without specific information, it’s hard to say what the mechanism of action of this compound would be. It would likely depend on factors such as what the compound is being used for, and what other compounds or substances it is interacting with.

Future Directions

The future directions for research into this compound would likely depend on its intended use. For example, if the compound has potential medicinal properties, future research might focus on exploring these properties further, and developing ways to effectively deliver the compound to the target area in the body.